Ethyl 2,4-dimethylpyrimidine-5-carboxylate
Overview
Description
Ethyl 2,4-dimethylpyrimidine-5-carboxylate is a chemical compound with the formula C9H12N2O2 . It has diverse applications and holds significant potential for scientific research. Its unique properties make it invaluable for probing various biological processes, aiding drug discovery, and unraveling intricate molecular mechanisms.
Synthesis Analysis
The synthesis of this compound involves a reaction with potassium hydroxide in ethanol and water . A solution of potassium hydroxide (67 g, 1.0 mol) in 95% ethanol (300 mL) is added to a solution of ethyl 2,4-dimethyl-5-pyrimidinecarboxylate (73 g, 0.40 mol) in 95% ethanol (100 mL) and the mixture is heated under reflux for 5 hours . Ethanol is then evaporated under reduced pressure, and the residue is dissolved in water, and the aqueous solution is acidified with concentrated hydrochloric acid . The precipitated solids are collected by filtration, washed with water, and dried to give the title compound .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C9H12N2O2 . The InChI Key is WCMYQNCFRCBDFG-UHFFFAOYSA-N . The molecular weight is 180.20 .Chemical Reactions Analysis
The chemical reactions involving this compound are primarily associated with its synthesis. As mentioned earlier, it involves a reaction with potassium hydroxide in ethanol and water .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 180.20 . The boiling point and other specific physical properties are not mentioned in the search results.Scientific Research Applications
Molecular Structure Analysis
- Molecular Structure and Bonding : Ethyl 2,4-dimethylpyrimidine-5-carboxylate has been analyzed for its molecular structure, revealing intramolecular and intermolecular hydrogen bonds. These findings enhance understanding of its chemical properties and potential applications in synthesis and design of related compounds (Wu et al., 2005).
Chemical Synthesis and Reactions
- Nucleophilic Substitution Reactions : Studies have shown that this compound undergoes various nucleophilic substitution reactions. This understanding aids in the development of new synthetic routes and derivatives for potential applications in medicinal chemistry (Shadbolt & Ulbricht, 1967).
- Cocrystal Design : Research has been conducted on cocrystals involving derivatives of this compound. These findings are significant for designing new materials with desirable physical and chemical properties (Rajam et al., 2018).
Biological and Medicinal Research
- Cardiotonic Activity Studies : Some derivatives of this compound have been synthesized and evaluated for their cardiotonic activity, providing insights into their potential therapeutic uses (Dorigo et al., 1996).
Antiviral and Antimycotic Activities
- Antiviral and Antimycotic Research : this compound derivatives have shown promise in antiviral and antimycotic activities, indicating potential applications in developing new drugs (Sansebastiano et al., 1993).
Chemical Reduction Studies
- Reduction to Dihydropyrimidines : Research has explored the reduction of this compound to dihydropyrimidines, contributing to the understanding of reaction mechanisms and pathways in organic chemistry (Shadbolt & Ulbricht, 1968).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2,4-dimethylpyrimidine-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-4-13-9(12)8-5-10-7(3)11-6(8)2/h5H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCMYQNCFRCBDFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N=C1C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30944923 | |
Record name | Ethyl 2,4-dimethylpyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30944923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2226-86-0 | |
Record name | 2226-86-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=165510 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl 2,4-dimethylpyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30944923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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